Cas no 1978384-15-4 (Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate)

• Product Name: Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate
• CAS No: 1978384-15-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6439949
• PubChem ID: 137478232
• Update Time: 2025-10-29

Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1978384-15-4
• EN300-37102162
• ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate
• Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate

• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)5-8-3-4-9(6-11)12-7-8/h3-4,7H,2,5-6,11H2,1H3
• InChI Key： TZMXWCJQIUWDQX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CN=C(CN)C=C1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate

Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate (CAS No. 1978384-15-4): A Comprehensive Overview

Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate, identified by its Chemical Abstracts Service (CAS) number 1978384-15-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural integrity and functional groups of this molecule make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate consists of a pyridine ring substituted with an aminomethyl group at the 6-position and an acetic acid ethyl ester moiety at the 2-position. This unique arrangement imparts distinct chemical properties that could be exploited for therapeutic purposes. The presence of the aminomethyl group enhances the compound's ability to interact with biological targets, making it a valuable scaffold for designing novel pharmacological agents.

Recent advancements in the field of drug discovery have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurological disorders. Its ability to engage with multiple targets makes it an attractive candidate for developing multitargeted drugs, which are increasingly recognized for their efficacy in treating complex diseases.

In particular, the aminomethyl substituent on the pyridine ring plays a crucial role in determining the compound's pharmacological profile. This group can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. Additionally, the ethyl ester moiety at the 2-position contributes to the molecule's solubility and bioavailability, which are critical factors in drug development. These features collectively make Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate a compelling candidate for further investigation.

Current research endeavors are focused on exploring the synthetic pathways and derivatives of Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate to optimize its pharmacological properties. Scientists are employing various computational and experimental techniques to understand its interactions with biological targets at a molecular level. These studies aim to uncover new therapeutic applications and improve existing treatments by leveraging the unique structural features of this compound.

The potential applications of Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate extend beyond traditional pharmaceuticals. Its structural motifs have been explored in materials science, where pyridine derivatives are used to develop novel polymers and coatings with enhanced stability and functionality. The compound's ability to form stable complexes with other molecules also makes it useful in catalytic applications, further broadening its utility across multiple scientific disciplines.

As our understanding of biological systems continues to evolve, the demand for innovative chemical entities like Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate is expected to grow. The integration of cutting-edge technologies such as high-throughput screening and machine learning is facilitating faster identification of promising compounds like this one. These advancements are paving the way for more efficient drug discovery processes, ultimately leading to better treatments for patients worldwide.

In conclusion, Ethyl 2-[6-(aminomethyl)pyridin-3-yl]acetate (CAS No. 1978384-15-4) represents a significant advancement in chemical research with substantial potential for therapeutic applications. Its unique structural features and diverse biological activities make it a valuable asset in the quest for novel pharmaceuticals. Continued research into this compound will undoubtedly yield further insights into its mechanisms of action and expand its range of applications across various scientific fields.